![molecular formula C13H20N2S B5540789 1-methyl-4-[4-(methylthio)benzyl]piperazine](/img/structure/B5540789.png)
1-methyl-4-[4-(methylthio)benzyl]piperazine
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Overview
Description
1-methyl-4-[4-(methylthio)benzyl]piperazine is a chemical compound that belongs to the class of piperazines. It is commonly referred to as 4-Methylthioamphetamine (4-MTA) and is a psychoactive drug that is known to induce euphoria, increased energy, and heightened sensory perception. However, Instead, it will provide an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.
Scientific Research Applications
Antibacterial Applications
1-Methyl-4-[4-(methylthio)benzyl]piperazine derivatives have been studied for their antibacterial properties. For example, 8-ethyl- and 8-vinyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)pyrido(2,3-d)pyrimidine-6-carboxylic acids have shown in vitro and in vivo activity against gram-negative bacteria, including Pseudomonas aeruginosa, highlighting their potential as antibacterial agents Matsumoto & Minami, 1975.
Antifungal and Antiviral Activities
Compounds incorporating this compound structures have demonstrated significant antifungal and antiviral effects. For instance, novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives synthesized from reactions involving primary amines have shown promising antimicrobial activities against test microorganisms Bektaş et al., 2010.
Drug Metabolism and Pharmacokinetics
The metabolism of Lu AA21004, a novel antidepressant, involves the oxidative transformation of 1-[2-(2,4-Dimethyl-phenylsulfanyl)-phenyl]-piperazine to various metabolites, demonstrating the importance of this compound in drug metabolism studies Hvenegaard et al., 2012.
Safety and Hazards
Properties
IUPAC Name |
1-methyl-4-[(4-methylsulfanylphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2S/c1-14-7-9-15(10-8-14)11-12-3-5-13(16-2)6-4-12/h3-6H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCVSPIQJYUBOLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC=C(C=C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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